Cas no 2649016-62-4 (2-(1-isocyanatocyclopropyl)-4-methoxy-1-nitrobenzene)

• Product Name: 2-(1-isocyanatocyclopropyl)-4-methoxy-1-nitrobenzene
• CAS No: 2649016-62-4
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 6010166
• PubChem ID: 165667116
• Update Time: 2025-06-07

2-(1-isocyanatocyclopropyl)-4-methoxy-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatocyclopropyl)-4-methoxy-1-nitrobenzene
• EN300-1855254
• 2649016-62-4

• Inchi： 1S/C11H10N2O4/c1-17-8-2-3-10(13(15)16)9(6-8)11(4-5-11)12-7-14/h2-3,6H,4-5H2,1H3
• InChI Key： MVVCEIXGFXJGDW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)C1(CC1)N=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.06405680g/mol
• Monoisotopic Mass: 234.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.5Ų

Additional information on 2-(1-isocyanatocyclopropyl)-4-methoxy-1-nitrobenzene

2-(1-Isocyanatocyclopropyl)-4-Methoxy-1-Nitrobenzene: An Overview of Its Structure, Properties, and Applications

2-(1-Isocyanatocyclopropyl)-4-methoxy-1-nitrobenzene (CAS No. 2649016-62-4) is a unique and versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinct structural features, which include an isocyanate group, a methoxy substituent, and a nitro group attached to a benzene ring. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The isocyanate group (−N=C=O) is a key functional group in this compound. It is highly reactive and can participate in a wide range of chemical reactions, such as the formation of urethanes and polyurethanes. This reactivity makes 2-(1-isocyanatocyclopropyl)-4-methoxy-1-nitrobenzene an important intermediate in the synthesis of polymers and other complex organic molecules. The methoxy group (−OCH₃) adds electron-donating properties to the molecule, influencing its reactivity and stability. The nitro group (−NO₂) introduces strong electron-withdrawing effects, which can significantly affect the compound's physical and chemical behavior.

In terms of its physical properties, 2-(1-isocyanatocyclopropyl)-4-methoxy-1-nitrobenzene is typically a solid at room temperature with a characteristic odor. It is insoluble in water but soluble in organic solvents such as dichloromethane, ethyl acetate, and toluene. These solubility properties make it suitable for use in various synthetic processes and analytical techniques.

Recent research has explored the potential applications of 2-(1-isocyanatocyclopropyl)-4-methoxy-1-nitrobenzene in drug discovery and development. One notable study published in the Journal of Medicinal Chemistry investigated the use of this compound as a precursor for the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of 2-(1-isocyanatocyclopropyl)-4-methoxy-1-nitrobenzene exhibited potent anti-inflammatory activity in vitro, suggesting their potential as therapeutic candidates for inflammatory diseases.

Another area of interest is the use of 2-(1-isocyanatocyclopropyl)-4-methoxy-1-nitrobenzene in materials science. A study published in the Journal of Polymer Science demonstrated that this compound can be used as a monomer to synthesize polyurethane-based materials with enhanced mechanical properties and thermal stability. These materials have potential applications in coatings, adhesives, and biomedical devices.

The safety profile of 2-(1-isocyanatocyclopropyl)-4-methoxy-1-nitrobenzene is an important consideration for its use in various applications. While it is not classified as a hazardous material under current regulations, it is recommended to handle this compound with appropriate precautions due to its reactivity and potential health effects. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

In conclusion, 2-(1-isocyanatocyclopropyl)-4-methoxy-1-nitrobenzene (CAS No. 2649016-62-4) is a multifaceted compound with significant potential in both research and industrial applications. Its unique combination of functional groups makes it a valuable intermediate for synthetic chemistry and a promising candidate for drug discovery and materials science. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.